Cas no 27797-24-6 ([2-(3,4-dihydro-1H-isochromen-1-yl)ethyl]amine)

[2-(3,4-dihydro-1H-isochromen-1-yl)ethyl]amine is a versatile amine derivative featuring a fused bicyclic structure, combining a benzopyran core with an ethylamine side chain. This compound is of interest in organic synthesis and pharmaceutical research due to its potential as a building block for bioactive molecules. The isochromenyl moiety provides a rigid, aromatic framework, while the primary amine group offers reactivity for further functionalization, such as amide formation or reductive amination. Its stability and moderate polarity make it suitable for intermediate applications in medicinal chemistry, particularly in the development of CNS-targeting agents or heterocyclic scaffolds. The compound's balanced lipophilicity may also enhance membrane permeability in drug design.
[2-(3,4-dihydro-1H-isochromen-1-yl)ethyl]amine structure
27797-24-6 structure
Product Name:[2-(3,4-dihydro-1H-isochromen-1-yl)ethyl]amine
CAS No:27797-24-6
MF:C11H15NO
MW:177.242902994156
CID:4643665
Update Time:2025-06-08

[2-(3,4-dihydro-1H-isochromen-1-yl)ethyl]amine Chemical and Physical Properties

Names and Identifiers

    • [2-(3,4-dihydro-1H-isochromen-1-yl)ethyl]amine
    • 1H-2-Benzopyran-1-ethanamine, 3,4-dihydro-
    • 1-Isochromanethylamine
    • Inchi: 1S/C11H15NO/c12-7-5-11-10-4-2-1-3-9(10)6-8-13-11/h1-4,11H,5-8,12H2
    • InChI Key: YLNMRYQXJHZILH-UHFFFAOYSA-N
    • SMILES: C1OC(CCN)C2=CC=CC=C2C1

[2-(3,4-dihydro-1H-isochromen-1-yl)ethyl]amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
D173146-100mg
1-Isochromanethylamine
27797-24-6
100mg
$ 135.00 2022-06-05
TRC
D173146-500mg
1-Isochromanethylamine
27797-24-6
500mg
$ 500.00 2022-06-05
TRC
D173146-1g
1-Isochromanethylamine
27797-24-6
1g
$ 775.00 2022-06-05
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.
BD01087707-1g
2-(3,4-Dihydro-1H-2-benzopyran-1-yl)ethan-1-amine
27797-24-6 95%
1g
¥3717.0 2023-03-20
Chemenu
CM436839-100mg
2-(3,4-dihydro-1H-2-benzopyran-1-yl)ethan-1-amine
27797-24-6 95%+
100mg
$256 2023-03-20
Chemenu
CM436839-250mg
2-(3,4-dihydro-1H-2-benzopyran-1-yl)ethan-1-amine
27797-24-6 95%+
250mg
$353 2023-03-20
Chemenu
CM436839-500mg
2-(3,4-dihydro-1H-2-benzopyran-1-yl)ethan-1-amine
27797-24-6 95%+
500mg
$648 2023-03-20
Enamine
EN300-702776-0.05g
2-(3,4-dihydro-1H-2-benzopyran-1-yl)ethan-1-amine
27797-24-6 95%
0.05g
$174.0 2023-04-30
Enamine
EN300-702776-0.1g
2-(3,4-dihydro-1H-2-benzopyran-1-yl)ethan-1-amine
27797-24-6 95%
0.1g
$257.0 2023-04-30
Enamine
EN300-702776-0.25g
2-(3,4-dihydro-1H-2-benzopyran-1-yl)ethan-1-amine
27797-24-6 95%
0.25g
$367.0 2023-04-30

Additional information on [2-(3,4-dihydro-1H-isochromen-1-yl)ethyl]amine

Chemical Profile of [2-(3,4-dihydro-1H-isochromen-1-yl)ethyl]amine (CAS No. 27797-24-6)

[2-(3,4-dihydro-1H-isochromen-1-yl)ethyl]amine is a significant compound in the realm of pharmaceutical chemistry, characterized by its unique structural and functional attributes. This compound, identified by the CAS number 27797-24-6, has garnered attention due to its potential applications in medicinal chemistry and drug development. The molecular structure of this amine derivative incorporates a 3,4-dihydro-1H-isochromen-1-yl moiety, which is a key feature contributing to its pharmacological relevance.

The [2-(3,4-dihydro-1H-isochromen-1-yl)ethyl]amine molecule exhibits a complex interplay of electronic and steric effects, which are critical in determining its biological activity. The presence of the isochromenyl group suggests possible interactions with various biological targets, making it a promising candidate for further investigation. Recent advancements in computational chemistry have enabled more precise modeling of such molecules, aiding in the design of novel therapeutic agents.

In the context of current research, [2-(3,4-dihydro-1H-isochromen-1-yl)ethyl]amine has been explored for its potential role in modulating enzyme activity and receptor binding. Studies have indicated that derivatives of this compound may exhibit inhibitory effects on certain enzymes implicated in inflammatory pathways. This aligns with the growing interest in developing small-molecule inhibitors as therapeutic interventions for chronic inflammatory diseases.

The synthesis of [2-(3,4-dihydro-1H-isochromen-1-yl)ethyl]amine involves multi-step organic reactions, typically requiring careful optimization to achieve high yields and purity. Advanced synthetic methodologies, such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, have been employed to construct the desired molecular framework efficiently. These techniques not only enhance the synthetic route but also contribute to the scalability of production for potential industrial applications.

From a pharmacological perspective, the [2-(3,4-dihydro-1H-isochromen-1-yl)ethyl]amine structure offers several advantages for drug design. The isochromenyl group can serve as a scaffold for further chemical modifications, allowing researchers to fine-tune properties such as solubility, bioavailability, and metabolic stability. Such flexibility is crucial in developing compounds that can effectively interact with biological systems while minimizing adverse effects.

Recent clinical trials have begun to explore the efficacy of compounds structurally related to [2-(3,4-dihydro-1H-isochromen-1-yl)ethyl]amine in treating various conditions. Preliminary results suggest that certain derivatives exhibit promising anti-inflammatory and analgesic properties. These findings underscore the importance of continued research into this class of molecules and their potential therapeutic applications.

The role of computational tools in understanding the behavior of [2-(3,4-dihydro-1H-isochromen-1-yl)ethyl]amine cannot be overstated. Molecular dynamics simulations and quantum mechanical calculations have provided valuable insights into how this compound interacts with biological targets at the atomic level. Such detailed understanding is essential for designing molecules with enhanced pharmacological profiles.

In conclusion, [2-(3,4-dihydro-1H-isochromen-1-yl)ethyl]amine (CAS No. 27797-24-6) represents a fascinating area of study within pharmaceutical chemistry. Its unique structural features and potential biological activities make it a compelling candidate for further research and development. As our understanding of molecular interactions continues to evolve, compounds like this one are likely to play a significant role in shaping future therapeutic strategies.

Recommended suppliers
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd